Cas no 487041-44-1 (2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one))

2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one) structure
487041-44-1 structure
Product Name:2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one)
CAS No:487041-44-1
MF:C14H18O2
MW:218.291524410248
CID:2650170
PubChem ID:71362758
Update Time:2025-04-21

2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one) Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-2-[2-(2-methyl-5-oxocyclopenten-1-yl)ethyl]cyclopent-2-en-1-one
    • DTXSID70786364
    • 487041-44-1
    • 2,2'-(Ethane-1,2-diyl)bis(3-methylcyclopent-2-en-1-one)
    • Inchi: 1S/C14H18O2/c1-9-3-7-13(15)11(9)5-6-12-10(2)4-8-14(12)16/h3-8H2,1-2H3
    • InChI Key: FLZQBRAJEAHJIR-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C)=C1CCC1C(CCC=1C)=O

Computed Properties

  • Exact Mass: 218.130679813Da
  • Monoisotopic Mass: 218.130679813Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.1Ų
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